4-Phenyl-2,6,7,8-tetrahydropyrrolo[2,1-c][1,2,4]triazin-3(4H)-one

• CAS No.: 64256-88-8
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 4-phenyl-4,6,7,8-tetrahydro-2H-pyrrolo[2,1-c][1,2,4]triazin-3-one
• InChI: InChI=1S/C12H13N3O/c16-12-11(9-5-2-1-3-6-9)15-8-4-7-10(15)13-14-12/h1-3,5-6,11H,4,7-8H2,(H,14,16)
• InChI Key: TVEGYDQKUNIZLL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NNC(=O)C(N2C1)C3=CC=CC=C3

Description

4-Phenyl-2,6,7,8-tetrahydropyrrolo[2,1-c][1,2,4]triazin-3(4H)-one is a complex organic compound that belongs to the class of pyrrolopyrimidines This compound is known for its unique structure, which includes a phenyl group attached to a tetrahydropyrrolo[2,1-c][1,2,4]triazin-3(4H)-one core

Preparation Methods

The synthesis of 4-Phenyl-2,6,7,8-tetrahydropyrrolo[2,1-c][1,2,4]triazin-3(4H)-one typically involves the condensation of specific precursor molecules under controlled conditions. One common synthetic route involves the formal condensation of the carboxy group of a precursor acid with the amino group of a substituted pyrrolidine . The reaction conditions often include the use of solvents like ethanol and catalysts such as hydrochloric acid, with the mixture being heated to reflux for several hours . Industrial production methods may involve scaling up these reactions using continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

4-Phenyl-2,6,7,8-tetrahydropyrrolo[2,1-c][1,2,4]triazin-3(4H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced analogs.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups like halogens or alkyl groups are introduced using reagents like alkyl halides or Grignard reagents.

Scientific Research Applications

4-Phenyl-2,6,7,8-tetrahydropyrrolo[2,1-c][1,2,4]triazin-3(4H)-one has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound has shown potential as a neuroprotective and anti-neuroinflammatory agent, making it a candidate for the treatment of neurodegenerative diseases.

Medicine: It is being investigated for its role as a β3-adrenergic receptor agonist, which could be useful in treating conditions like overactive bladder.

Industry: The compound’s unique structure makes it valuable in the development of new materials and catalysts for industrial processes.

Mechanism of Action

The mechanism of action of 4-Phenyl-2,6,7,8-tetrahydropyrrolo[2,1-c][1,2,4]triazin-3(4H)-one involves its interaction with specific molecular targets and pathways. For instance, as a β3-adrenergic receptor agonist, it binds to and activates these receptors, leading to various physiological effects . In the context of neuroprotection, the compound inhibits endoplasmic reticulum stress and apoptosis, as well as the NF-kB inflammatory pathway, thereby reducing neuronal death and inflammation .

Comparison with Similar Compounds

4-Phenyl-2,6,7,8-tetrahydropyrrolo[2,1-c][1,2,4]triazin-3(4H)-one can be compared with other pyrrolopyrimidine derivatives, such as vibegron and other triazole-pyrimidine hybrids . These compounds share similar core structures but differ in their functional groups and specific biological activities. The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.